Cas no 437998-08-8 (2-(Aminomethyl)quinazolin-4(3H)-one)

• Product Name: 2-(Aminomethyl)quinazolin-4(3H)-one
• CAS No: 437998-08-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD01548396
• CID: 327175
• PubChem ID: 135439220
• Update Time: 2025-10-28

2-(Aminomethyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)quinazolin-4(3H)-one
• 4(3H)-Quinazolinone,2-(aminomethyl)-
• 2-(aminomethyl)-1H-quinazolin-4-one
• SCHEMBL2885499
• 2-(Aminomethyl)quinazolin-4-ol
• 437998-08-8
• FT-0679550
• AKOS005172305
• 1955498-69-7
• IDI1_007507
• Enamine_003864
• 2-AMINOMETHYL-3H-QUINAZOLIN-4-ONE
• AB09200
• aminomethyl-4(3h)-quinazolinone
• DTXSID40368393
• VS-0253
• EN300-142665
• 2-(aminomethyl)-3,4-dihydroquinazolin-4-one
• BRVSYHWZXIPJJP-UHFFFAOYSA-N
• HMS1404P14
• 2-(aminomethyl)-3H-quinazolin-4-one
• CS-0270272
• ALBB-009354
• 4(3H)-quinazolinone, 2-(aminomethyl)-, hydrochloride
• G73613
• STK505861

• MDL： MFCD01548396
• Inchi： 1S/C9H9N3O/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8/h1-4H,5,10H2,(H,11,12,13)
• InChI Key： BRVSYHWZXIPJJP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CN)N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 350.3°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.698
• PSA: 71.77000
• LogP: 1.08210

2-(Aminomethyl)quinazolin-4(3H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Aminomethyl)quinazolin-4(3H)-one

Recent Advances in the Study of 2-(Aminomethyl)quinazolin-4(3H)-one (CAS: 437998-08-8): A Promising Scaffold in Medicinal Chemistry

2-(Aminomethyl)quinazolin-4(3H)-one (CAS: 437998-08-8) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The quinazolinone core structure is known for its broad spectrum of biological activities, and the introduction of an aminomethyl group at the 2-position enhances its pharmacological profile. Recent synthetic approaches to 2-(Aminomethyl)quinazolin-4(3H)-one have focused on optimizing yield and purity, with particular attention to green chemistry principles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method using environmentally friendly catalysts, achieving a yield of over 85% and high purity, which is crucial for subsequent biological evaluations.

In terms of biological activity, 2-(Aminomethyl)quinazolin-4(3H)-one has shown promising results as an inhibitor of key enzymes involved in disease pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The compound exhibited IC50 values in the nanomolar range for several kinase isoforms, suggesting its potential as a lead compound for the development of new anticancer drugs. Additionally, molecular docking studies revealed strong interactions with the ATP-binding sites of these kinases, providing insights into its mechanism of action.

Beyond oncology, this scaffold has also been explored for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of 2-(Aminomethyl)quinazolin-4(3H)-one exhibited significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pumps, thereby overcoming resistance mechanisms.

In the realm of neurological disorders, preliminary studies have suggested that 2-(Aminomethyl)quinazolin-4(3H)-one may modulate neurotransmitter systems. A recent publication in European Journal of Medicinal Chemistry (2024) highlighted its affinity for GABA-A receptors, which could pave the way for developing new anxiolytic or anticonvulsant agents. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 2-(Aminomethyl)quinazolin-4(3H)-one-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent advances in prodrug design and nanoparticle delivery systems, as reported in Advanced Drug Delivery Reviews (2023), offer potential solutions to these challenges and could enhance the clinical translatability of this scaffold.

In conclusion, 2-(Aminomethyl)quinazolin-4(3H)-one (CAS: 437998-08-8) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. The latest research underscores its potential across multiple therapeutic areas, while also highlighting the need for further optimization and preclinical evaluation. As synthetic methodologies continue to improve and our understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.